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mide

Cat. No.: B080581

\ J

An In-depth Technical Guide to N-[Tris(hydroxymethyl)methyl]acrylamide: Properties,
Synthesis, and Applications

This technical guide provides a comprehensive overview of N-
[Tris(hydroxymethyl)methyl]acrylamide, a versatile monomer widely utilized in the
development of hydrophilic polymers and hydrogels. This document is intended for
researchers, scientists, and drug development professionals, offering detailed information on its
chemical synonyms, physical and chemical properties, synthesis protocols, and key
applications, with a focus on hydrogel formation for biomedical uses.

Chemical Synonyms and Identifiers

N-[Tris(hydroxymethyl)methyl]acrylamide is known by a variety of names in scientific
literature and commercial catalogs. A comprehensive list of its synonyms and key chemical
identifiers is provided below.

Table 1: Synonyms and Chemical Identifiers for N-[Tris(hydroxymethyl)methyl]acrylamide
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Identifier Type

Identifier

Systematic Name

N-[1,3-Dihydroxy-2-(hydroxymethyl)propan-2-
yl]prop-2-enamide

Common Synonyms

NAT[1][2][3]

TRIS-acrylamide[1][2][3]

Acrylamidotris(hydroxymethyl)methane[1]

N-Acryloyltris(hydroxymethyl)aminomethane[1]
[4]

2-Acrylamido-2-(hydroxymethyl)-1,3-
propanediol[5][4][6]

N-[2-Hydroxy-1,1-bis(hydroxymethyl)ethyl]-2-

propenamide[6]

Tris(hydroxymethyl)acrylamidomethane[6]

NATHMA[7]

Tris-A[7]

CAS Number

13880-05-2[2][3][4][6][8]

Molecular Formula

C7H13NO4[4][6][8]

Molecular Weight 175.18 g/mol [2][3][5][8]
InChl Key MVBJSQCJPSRKSW-UHFFFAOYSA-N[7]
SMILES C=CC(=0O)NC(CO)(CO)CO[7]

Physicochemical and Safety Data

The physical and chemical properties of N-[Tris(hydroxymethyl)methyl]acrylamide are

crucial for its handling, storage, and application in various experimental settings.

Table 2: Physicochemical and Safety Information for N-

[Tris(hydroxymethyl)methyl]acrylamide
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Property Value Source
Physical Form Solid [5]
Melting Point 136-141 °C [5]
Solubility Soluble in water. [5114]
Storage Temperature 2-8°C [5]
Sensitivity Light Sensitive & Hygroscopic [5]

Causes skin irritation. Causes
Hazard Statements serious eye irritation. May

cause respiratory irritation.

P261, P264, P271, P280,
Precautionary Statements P302+P352,
P305+P351+P338

Experimental Protocols

This section provides detailed methodologies for the synthesis of N-
[Tris(hydroxymethyl)methyl]acrylamide hydrogels and their subsequent characterization.
These protocols are compiled from various scientific sources to provide a comprehensive
guide.

Synthesis of N-[Tris(hydroxymethyl)methyl]Jacrylamide
(NAT) Hydrogels

This protocol describes the free-radical polymerization of NAT to form a hydrogel, a common
procedure in the preparation of scaffolds for biomedical applications.

Materials:
¢ N-[Tris(hydroxymethyl)methyl]acrylamide (NAT)
e N,N'-methylenebisacrylamide (BIS) (crosslinker)

o Ammonium persulfate (APS) (initiator)
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e N,N,N',N'-tetramethylethylenediamine (TEMED) (accelerator)
 Distilled water or a suitable buffer (e.g., Tris-HCI)
Procedure:

e Monomer Solution Preparation: Prepare the monomer solution by dissolving the desired
amounts of NAT and the crosslinker BIS in distilled water or buffer. The total monomer
concentration (%T) and the percentage of crosslinker (%C) can be varied to achieve different
gel porosities and mechanical properties.

¢ Initiator Addition: To the monomer solution, add the initiator, APS. The concentration of APS
will influence the rate of polymerization.

o Degassing: Degas the solution to remove dissolved oxygen, which can inhibit the
polymerization process. This can be done by placing the solution under a vacuum or by
bubbling an inert gas, such as nitrogen, through it.

e Initiation of Polymerization: Add the accelerator, TEMED, to the degassed solution. TEMED
accelerates the formation of free radicals from APS, initiating the polymerization.

e Gel Casting: Immediately after adding TEMED, pour the solution into a mold (e.g., between
two glass plates with a spacer of a defined thickness) to allow the gel to form.

o Polymerization: Allow the polymerization to proceed at a controlled temperature. The
polymerization is an exothermic reaction. Visible gelation typically occurs within 15-20
minutes, with the reaction being substantially complete within 90 minutes.

o Post-Polymerization Processing: After polymerization is complete, the hydrogel can be
removed from the mold and washed extensively with distilled water to remove any unreacted
monomers, initiator, and accelerator.

Swelling Studies of NAT Hydrogels

This protocol outlines the procedure to determine the swelling behavior of the synthesized
hydrogels, a critical parameter for applications in drug delivery and tissue engineering.

Materials:
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Synthesized and washed NAT hydrogel samples (cut into a defined shape, e.g., discs)

Distilled water or buffer solution (e.g., Phosphate Buffered Saline, PBS)

Analytical balance

Filter paper

Procedure:

Drying to a Constant Weight: Dry the hydrogel samples to a constant weight in a vacuum
oven at a controlled temperature (e.g., 40°C). This weight is recorded as the dry weight
(Wd).

Immersion: Immerse the dried hydrogel samples in a large volume of distilled water or buffer
solution at a specific temperature (e.g., 37°C).

Weighing at Time Intervals: At regular time intervals, remove a hydrogel sample from the
solution, gently blot the surface with filter paper to remove excess water, and weigh the
swollen sample (Ws).

Equilibrium Swelling: Continue this process until the weight of the swollen hydrogel becomes
constant, indicating that equilibrium swelling has been reached.

Calculation of Swelling Ratio: The swelling ratio (SR) can be calculated using the following
formula: SR = (Ws - Wd) / Wd The equilibrium water content (EWC) can also be determined.

Quantitative Data

The following tables summarize key quantitative data from the characterization of acrylamide-

based hydrogels, providing insights into their mechanical and swelling properties.

Table 3: Rheological Properties of Polyacrylamide Hydrogels with Varying Compositions
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Gel Composition
(Acrylamide/Bisacrylamide, Storage Modulus (G') (Pa) Young's Modulus (E) (Pa)
%wi/v)

Stiffest 4530 + 150 13000 + 780
Stiff 2900 + 90 7930 + 437
Soft 538 + 14 1970 £ 225
Softest 260 *+ 83 620 = 35

Data adapted from a study on
polyacrylamide hydrogels,
which provides a reference for
the expected mechanical
properties of similar hydrogel

systems.[9]

Table 4: Swelling Ratios of Polyacrylamide Hydrogels

Gel Composition Swelling Ratio (at Day 1)
Soft Increased by 21.6%
Softest Increased by 133%

This data highlights the significant impact of
composition on the swelling behavior of
hydrogels.[9]

Visualizations

The following diagrams, created using the DOT language for Graphviz, illustrate key
experimental workflows related to N-[Tris(hydroxymethyl)methyl]acrylamide.
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Caption: Workflow for the synthesis of N-[Tris(hydroxymethyl)methyl]acrylamide hydrogels.
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Caption: Workflow for the functionalization of silica surfaces with poly(N-
[Tris(hydroxymethyl)methyl]acrylamide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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